Cas no 1343080-02-3 (4,4-Dimethylhex-2-ynoic acid)

• Product Name: 4,4-Dimethylhex-2-ynoic acid
• CAS No: 1343080-02-3
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5713483
• PubChem ID: 64533975
• Update Time: 2025-11-06

4,4-Dimethylhex-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethylhex-2-ynoic acid
• 4,4-dimethylhex-2-ynoicacid
• CS-0283502
• AKOS013858824
• EN300-787444
• 1343080-02-3
• 2-Hexynoic acid, 4,4-dimethyl-
• 4,4-Dimethylhex-2-ynoic acid

• Inchi： 1S/C8H12O2/c1-4-8(2,3)6-5-7(9)10/h4H2,1-3H3,(H,9,10)
• InChI Key： JCDBRZQOMSMDMV-UHFFFAOYSA-N
• SMILES： OC(C#CC(C)(C)CC)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.011±0.06 g/cm3(Predicted)
• Boiling Point: 240.5±9.0 °C(Predicted)
• pka: 2.72±0.10(Predicted)

Additional information on 4,4-Dimethylhex-2-ynoic acid

Comprehensive Guide to 4,4-Dimethylhex-2-ynoic Acid (CAS No. 1343080-02-3): Properties, Applications, and Industry Insights

4,4-Dimethylhex-2-ynoic acid (CAS No. 1343080-02-3) is a specialized alkyne-containing carboxylic acid with a unique molecular structure, featuring a terminal alkyne group and two methyl substituents at the 4-position. This compound has garnered significant attention in pharmaceutical research, material science, and organic synthesis due to its versatile reactivity. The CAS number 1343080-02-3 serves as a critical identifier for researchers seeking high-purity batches or analytical data. Recent trends in click chemistry and bioorthogonal reactions have amplified interest in such alkyne derivatives, as they enable efficient conjugation with azides—a technique widely adopted in drug discovery and bioconjugation.

The growing demand for 4,4-dimethylhex-2-ynoic acid correlates with advancements in small-molecule therapeutics and proteolysis-targeting chimeras (PROTACs), where its alkyne moiety facilitates linker modifications. Laboratories often inquire about its solubility in polar solvents (e.g., DMSO or methanol) and storage conditions, as stability under nitrogen atmospheres is recommended to prevent oxidative degradation. Analytical techniques like HPLC purity testing and NMR characterization are frequently discussed in supplier specifications, addressing quality concerns for end-users in academia and industry.

From an industrial perspective, CAS 1343080-02-3 is increasingly referenced in patents related to polymer crosslinking agents and photoinitiators. Its ability to participate in Huisgen cycloadditions makes it valuable for creating tailored macromolecular architectures. Environmental considerations also drive innovation, with researchers exploring green synthesis routes for such intermediates to reduce reliance on heavy metal catalysts. These developments align with global initiatives for sustainable chemistry, a hot topic in 2024’s scientific discourse.

Safety data sheets emphasize proper handling of 4,4-dimethylhex-2-ynoic acid due to its potential irritant properties, though it remains non-regulated under major chemical control frameworks. Frequently searched questions include "How to quench reactions involving 4,4-dimethylhex-2-ynoic acid?" and "Alternative synthetic pathways for CAS 1343080-02-3," reflecting users’ need for practical protocols. Suppliers often highlight batch-to-batch consistency and certificates of analysis as key purchasing criteria.

Emerging applications in bioconjugation and fluorescent probe synthesis further elevate the relevance of this compound. For instance, its incorporation into PET radiotracers demonstrates utility in medical imaging. The compound’s logP value and pKa are frequently analyzed parameters, crucial for predicting bioavailability in drug design. As the fine chemicals market expands, scalable production methods for 1343080-02-3 remain a focal point for process chemists.

In summary, 4,4-dimethylhex-2-ynoic acid (CAS No. 1343080-02-3) represents a multifaceted building block bridging disciplines from medicinal chemistry to materials engineering. Its alignment with cutting-edge research areas like targeted protein degradation and smart materials ensures sustained scientific interest, while quality control and synthetic optimization continue to shape its commercial landscape.